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Application

Authored by: Gemini, Senior Application Scientist
Abstract
4-Methyl-isatoic anhydride (CAS RN: 63480-11-5), a derivative of the versatile heterocyclic

compound isatoic anhydride, serves as a pivotal building block in modern synthetic organic

chemistry. Its unique bifunctional nature, combining a reactive anhydride with a masked amino

group, makes it an invaluable precursor for the synthesis of a diverse array of nitrogen-

containing heterocycles, particularly quinazolinones and related scaffolds of significant

pharmaceutical interest. This technical guide provides a comprehensive overview of its

molecular structure, physicochemical properties, a detailed synthetic protocol, in-depth

spectroscopic characterization, and core chemical reactivity. The narrative emphasizes the

mechanistic principles that govern its utility and highlights its role in the landscape of drug

discovery and development, offering researchers and scientists a practical and authoritative

resource.

Molecular Identity and Physicochemical Properties
4-Methyl-isatoic anhydride, systematically named 6-Methyl-2H-3,1-benzoxazine-2,4(1H)-

dione, possesses a fused heterocyclic ring system. The core structure consists of a benzene

ring fused to a 1,3-oxazinane-2,4-dione ring. The methyl group at position 4 of the isatoic
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anhydride core (which corresponds to position 6 on the full IUPAC name) subtly modulates the

electronic properties and reactivity of the molecule compared to its parent compound.

Below is a diagram illustrating the molecular structure with standard atom numbering for the

benzoxazine ring system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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